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Compound of Interest

Compound Name: SKF107457

CAS No.: 144285-77-8

Cat. No.: B1681687

Get Quote

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to assist researchers, scientists, and drug development professionals in overcoming

aggregation issues with SKF107457 in solution.

Frequently Asked Questions (FAQs)
Q1: What is SKF107457 and why is it prone to aggregation?

SKF107457 is a synthetic hybrid peptide that has been investigated as an HIV-1 protease

inhibitor. Its structure contains both hydrophobic and hydrophilic moieties. The presence of

hydrophobic amino acid residues can lead to self-association and aggregation in aqueous

solutions to minimize their exposure to water. Factors such as pH, temperature, concentration,

and ionic strength can significantly influence the aggregation of peptides like SKF107457.

Q2: How can I visually identify if my SKF107457 solution has aggregated?

The simplest method for detecting aggregation is through visual inspection. A properly

solubilized peptide solution should be clear and free of visible particles. If you observe any of

the following, your solution may have aggregated:
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Cloudiness or turbidity: The solution appears hazy or milky.

Precipitates: Visible solid particles have formed and may have settled at the bottom of the

container.

Gel formation: The solution has become viscous or has formed a gel-like substance.

For more quantitative analysis, techniques like Dynamic Light Scattering (DLS) or Thioflavin T

(ThT) fluorescence assays can be employed.

Q3: What is the optimal pH for solubilizing SKF107457?

The optimal pH for solubilizing a peptide is generally at least one pH unit away from its

isoelectric point (pI), the pH at which the peptide has no net electrical charge and is least

soluble. The theoretical pI of SKF107457, based on its amino acid composition (Alanine,

Alanine, Phenylalanine derivative, Valine, Valine), is estimated to be in the neutral to slightly

acidic range.

Therefore, to improve solubility, it is recommended to dissolve SKF107457 in a buffer with a pH

that is either acidic (e.g., pH 4-6) or basic (e.g., pH 8-10). It is crucial to perform small-scale

solubility tests at different pH values to determine the optimal condition for your specific

experimental setup.

Q4: Can I use organic solvents to dissolve SKF107457?

Yes, for peptides with hydrophobic characteristics, using a small amount of a water-miscible

organic solvent can significantly aid in dissolution. Dimethyl sulfoxide (DMSO) is a common

choice due to its high solubilizing power and relatively low toxicity in many biological assays.

Other options include dimethylformamide (DMF) or acetonitrile. A general strategy is to first

dissolve the peptide in a small volume of the organic solvent and then slowly add the aqueous

buffer to the desired final concentration while vortexing.

**Q5: How should I store my SKF107457
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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